Cas no 2034502-56-0 (4-[[1-[(3,5-Difluorophenyl)sulfonyl]-3-pyrrolidinyl]oxy]pyrimidine)

• Product Name: 4-[[1-[(3,5-Difluorophenyl)sulfonyl]-3-pyrrolidinyl]oxy]pyrimidine
• CAS No: 2034502-56-0
• MF: C₁₄H₁₃F₂N₃O₃S
• MW: 341.33312869072
• CID: 5338847
• PubChem ID: 122160914
• Update Time: 2025-06-13

4-[[1-[(3,5-Difluorophenyl)sulfonyl]-3-pyrrolidinyl]oxy]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-((1-((3,5-difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyrimidine
• 2034502-56-0
• 4-{[1-(3,5-difluorobenzenesulfonyl)pyrrolidin-3-yl]oxy}pyrimidine
• F6478-2832
• AKOS032457676
• 4-[[1-[(3,5-Difluorophenyl)sulfonyl]-3-pyrrolidinyl]oxy]pyrimidine

• Inchi： 1S/C14H13F2N3O3S/c15-10-5-11(16)7-13(6-10)23(20,21)19-4-2-12(8-19)22-14-1-3-17-9-18-14/h1,3,5-7,9,12H,2,4,8H2
• InChI Key： IRTSMLJOEVIPDV-UHFFFAOYSA-N
• SMILES： C1=NC=CC(OC2CCN(S(C3=CC(F)=CC(F)=C3)(=O)=O)C2)=N1

Computed Properties

• Exact Mass: 341.06456878g/mol
• Monoisotopic Mass: 341.06456878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.475±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 493.3±55.0 °C(Predicted)
• pka: 2.88±0.10(Predicted)

Additional information on 4-[[1-[(3,5-Difluorophenyl)sulfonyl]-3-pyrrolidinyl]oxy]pyrimidine

Recent Advances in the Study of 4-[[1-[(3,5-Difluorophenyl)sulfonyl]-3-pyrrolidinyl]oxy]pyrimidine (CAS: 2034502-56-0)

The compound 4-[[1-[(3,5-Difluorophenyl)sulfonyl]-3-pyrrolidinyl]oxy]pyrimidine (CAS: 2034502-56-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique sulfonyl-pyrrolidinyl-pyrimidine scaffold, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 4-[[1-[(3,5-Difluorophenyl)sulfonyl]-3-pyrrolidinyl]oxy]pyrimidine to enhance its pharmacological properties. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to achieve high yields and purity. These efforts have been complemented by computational modeling studies to predict the compound's binding affinity and selectivity toward specific biological targets.

One of the key findings from recent research is the compound's potent inhibitory activity against certain kinase enzymes, which are implicated in various diseases, including cancer and inflammatory disorders. In vitro assays have demonstrated that 4-[[1-[(3,5-Difluorophenyl)sulfonyl]-3-pyrrolidinyl]oxy]pyrimidine exhibits nanomolar-range IC50 values against specific kinase targets, suggesting its potential as a lead compound for further drug development. Additionally, structural-activity relationship (SAR) studies have identified critical functional groups that contribute to its bioactivity, providing valuable insights for future molecular design.

In vivo studies have further explored the pharmacokinetic and pharmacodynamic properties of this compound. Preliminary results indicate favorable oral bioavailability and tissue distribution, with minimal off-target effects observed in animal models. These findings underscore the compound's potential as a therapeutic agent, although further optimization may be required to address challenges such as metabolic stability and toxicity.

The therapeutic potential of 4-[[1-[(3,5-Difluorophenyl)sulfonyl]-3-pyrrolidinyl]oxy]pyrimidine extends beyond kinase inhibition. Recent investigations have explored its role in modulating other biological pathways, including those involved in immune regulation and cellular signaling. For instance, the compound has shown promise in preclinical models of autoimmune diseases, where it exhibits immunomodulatory effects by targeting specific signaling nodes.

Despite these promising findings, several challenges remain to be addressed. The compound's long-term safety profile, potential drug-drug interactions, and resistance mechanisms in target cells are areas that require further investigation. Ongoing research aims to address these gaps through comprehensive toxicology studies and the development of derivative compounds with improved properties.

In conclusion, 4-[[1-[(3,5-Difluorophenyl)sulfonyl]-3-pyrrolidinyl]oxy]pyrimidine (CAS: 2034502-56-0) represents a promising candidate for therapeutic development, with demonstrated activity against multiple biological targets. Continued research efforts are expected to further elucidate its mechanism of action and optimize its pharmacological profile, paving the way for potential clinical applications. This compound exemplifies the intersection of chemical biology and drug discovery, highlighting the importance of innovative molecular design in addressing unmet medical needs.